Cas no 133032-36-7 (3-(4-Butylphenyl)-2-mercaptoquinazolin-4(3H)-one)
133032-36-7 structure
Product Name:3-(4-Butylphenyl)-2-mercaptoquinazolin-4(3H)-one
CAS No:133032-36-7
MF:C18H18N2OS
MW:310.413322925568
CID:231296
PubChem ID:2345424
Update Time:2025-04-19
3-(4-Butylphenyl)-2-mercaptoquinazolin-4(3H)-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-Butylphenyl)-2-mercaptoquinazolin-4(3H)-one
- 3-(4-BUTYL-PHENYL)-2-MERCAPTO-3H-QUINAZOLIN-4-ONE
- 3-(4-butylphenyl)-2-sulfanylidene-1H-quinazolin-4-one
- 4(1H)-Quinazolinone,3-(4-butylphenyl)-2,3-dihydro-2-thioxo-
- 3-(p-Butylphenyl)-4-oxo-2-thioxo-1,2,3,4-tetrahydrochinazolin
- AC1M6B5V
- AC1Q2VEQ
- ACMC-1C8G5
- CTK4B8299
- STK415166
- 2,3-O-ISOPROPYLIDENE-BETA-D-RIBOFURANOSYLAMINEP-TOLUENESULFONATESALT
- 3-(4-Butylphenyl)-2-sulfanylidene-2,3-dihydroquinazolin-4(1H)-one
- Z56827588
- 133032-36-7
- EN300-03141
- DTXSID40368196
- AKOS000115789
- 3-(4-butylphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one
-
- Inchi: 1S/C18H18N2OS/c1-2-3-6-13-9-11-14(12-10-13)20-17(21)15-7-4-5-8-16(15)19-18(20)22/h4-5,7-12H,2-3,6H2,1H3,(H,19,22)
- InChI Key: RZSFOZHOBTVXQA-UHFFFAOYSA-N
- SMILES: S=C1NC2C=CC=CC=2C(N1C1C=CC(=CC=1)CCCC)=O
Computed Properties
- Exact Mass: 310.11414
- Monoisotopic Mass: 310.113984
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 417
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.4
- XLogP3: 4.7
Experimental Properties
- Density: 1.26
- Boiling Point: 471.1°Cat760mmHg
- Flash Point: 238.7°C
- Refractive Index: 1.673
- PSA: 32.34
3-(4-Butylphenyl)-2-mercaptoquinazolin-4(3H)-one Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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